Cas no 346721-91-3 ((3-Bromobenzoyl)pyrrolidine)

• Product Name: (3-Bromobenzoyl)pyrrolidine
• CAS No: 346721-91-3
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD00592553
• CID: 853076
• PubChem ID: 766188
• Update Time: 2025-06-09

(3-Bromobenzoyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (3-Bromophenyl)(pyrrolidin-1-yl)methanone
• (3-Bromobenzoyl)pyrrolidine
• 1-(3-bromobenzoyl)pyrrolidine
• (3-bromophenyl)-pyrrolidin-1-ylmethanone
• (3-Bromo-phenyl)-pyrrolidin-1-yl-methanone
• CBDivE_014134
• WNA72191
• J-019704
• DTXSID60354197
• SMR000136895
• (3-bromophenyl)-pyrrolidin-1-yl-methanone
• HMS2462H16
• Z27753749
• CHEMBL1468334
• SR-01000203043
• MLS000531952
• BS-28081
• AG-690/11171030
• 346721-91-3
• AKOS000180379
• ZFWDUMGAQDJYAE-UHFFFAOYSA-N
• CS-0212898
• MFCD00592553
• SCHEMBL265991
• STK408029
• SR-01000203043-1

• MDL： MFCD00592553
• Inchi： 1S/C11H12BrNO/c12-10-5-3-4-9(8-10)11(14)13-6-1-2-7-13/h3-5,8H,1-2,6-7H2
• InChI Key： ZFWDUMGAQDJYAE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 253.01000
• Monoisotopic Mass: 253.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.62300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (3-Bromobenzoyl)pyrrolidine

Introduction to (3-Bromobenzoyl)pyrrolidine (CAS No: 346721-91-3)

Introduction

The compound (3-Bromobenzoyl)pyrrolidine, with the CAS registry number 346721-91-3, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromobenzoyl group with a pyrrolidine ring, making it a versatile building block for various applications in drug discovery, material synthesis, and catalysis. In recent years, there has been growing interest in this compound due to its potential in advancing cutting-edge research and industrial applications.

Structural Insights and Properties

(3-Bromobenzoyl)pyrrolidine consists of a pyrrolidine ring (a five-membered amine-containing ring) connected to a 3-bromobenzoyl group via an amide bond. The bromine atom at the meta position of the benzene ring introduces unique electronic and steric properties, which are crucial for its reactivity and functionality. The compound exhibits a melting point of approximately 150°C, making it suitable for various thermal processing techniques.

The molecular formula of (3-Bromobenzoyl)pyrrolidine is C10H11BrN, with a molecular weight of 208.08 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for solution-based reactions and purification processes.

Synthesis and Applications

The synthesis of (3-Bromobenzoyl)pyrrolidine typically involves the reaction of pyrrolidine with 3-bromobenzoic acid under appropriate coupling conditions, such as the use of dicyclohexylcarbodiimide (DCC) as a coupling agent in dichloromethane or similar solvents. This reaction is efficient and yields high-purity product suitable for further functionalization.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, recent studies have explored its role in constructing complex heterocyclic frameworks that exhibit potential anti-cancer and anti-inflammatory activities.

In addition to its role in drug discovery, (3-Bromobenzoyl)pyrrolidine has found applications in materials science, particularly in the development of novel polymers and coatings with tailored mechanical and thermal properties.

Recent Research Developments

Recent advancements in synthetic methodologies have further expanded the utility of (3-Bromobenzoyl)pyrrolidine. For example, researchers have employed this compound as a key intermediate in the construction of enantioselective catalysts for asymmetric synthesis.

A study published in *Nature Communications* demonstrated that derivatives of (3-Bromobenzoyl)pyrrolidine can serve as highly efficient ligands for transition metal-catalyzed reactions, significantly enhancing reaction yields and selectivity.

In another groundbreaking study, scientists utilized this compound to develop novel materials for energy storage applications, such as advanced lithium-ion batteries with improved charge-discharge efficiency.

These findings underscore the importance of (3-Bromobenzoyl)pyrrolidine as a versatile platform for addressing contemporary challenges in chemistry and materials science.

Conclusion

In summary, (3-Bromobenzoyl)pyrrolidine (CAS No: 346721-91-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with its favorable chemical properties, makes it an invaluable tool for researchers and industry professionals alike.

As ongoing research continues to uncover new applications and synthetic strategies involving this compound, we can expect even greater contributions to scientific innovation and technological advancement.